2-((5-(1-ethyl-2-oxo-1,2-dihydropyridin-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide

• IUPAC Name: 2-[[5-(1-ethyl-2-oxopyridin-3-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• InChI: InChI=1S/C16H18N6O3S/c1-4-22-7-5-6-11(15(22)24)14-18-19-16(21(14)3)26-9-13(23)17-12-8-10(2)25-20-12/h5-8H,4,9H2,1-3H3,(H,17,20,23)
• InChI Key: OCLHMSPTEMQBBD-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CC=C(C1=O)C2=NN=C(N2C)SCC(=O)NC3=NOC(=C3)C
• Molecular Formula: C16H18N6O3S
• Molecular Weight: 374.4 g/mol

Description

2-((5-(1-ethyl-2-oxo-1,2-dihydropyridin-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide is a useful research compound. Its molecular formula is C16H18N6O3S and its molecular weight is 374.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Insecticidal Assessment

One significant application of related compounds is in the synthesis of innovative heterocycles for potential use as insecticidal agents. For instance, compounds incorporating a thiadiazole moiety have been explored for their effectiveness against pests like the cotton leafworm, Spodoptera littoralis. These compounds are synthesized using versatile precursors and assessed for their insecticidal properties, highlighting their potential in agricultural research and pest management strategies (Fadda et al., 2017).

Antitumor Activity

Another application area is the investigation of compounds for antitumor activity. Novel derivatives, including thiophene, pyrimidine, and pyridine derivatives, have been synthesized and evaluated for their inhibitory effects on various cell lines. Some of these compounds have shown promising results, comparable to known antitumor agents, suggesting their potential in cancer research and therapy (Albratty et al., 2017).

Heterocycles Synthesis

The synthesis of heterocycles from thioureido-acetamides through cascade reactions is another key application. These reactions offer efficient pathways to produce various heterocyclic compounds, including imidazo[1,2-c]pyrimidines and triazolopyrimidines, with potential applications in pharmaceuticals and material science (Schmeyers & Kaupp, 2002).

Antimicrobial Activities

Research into the synthesis of acetamide derivatives and their evaluation for antimicrobial activities represents another application. Compounds have been developed to target bacterial and fungal pathogens, offering new avenues for the development of antimicrobial agents (MahyavanshiJyotindra et al., 2011).